Cas no 4990-84-5 (b-D-Glucopyranoside, methyl6-chloro-6-deoxy-)

• Product Name: b-D-Glucopyranoside, methyl6-chloro-6-deoxy-
• CAS No: 4990-84-5
• MF: C₇H₁₃ClO₅
• MW: 212.628122091293
• CID: 332388
• PubChem ID: 122201212
• Update Time: 2025-04-19

b-D-Glucopyranoside, methyl6-chloro-6-deoxy- Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside, methyl6-chloro-6-deoxy-
• beta-D-Glucopyranoside, methyl 6-chloro-6-deoxy-
• NSC-179645
• Methyl-6-chloro-6-deoxy-beta-D-glucopyranoside
• Q27896807
• 4990-84-5
• SC49IVI1MZ
• METHYL-6-CHLORO-6-DEOXY-.BETA.-D-GLUCOPYRANOSIDE
• UNII-SC49IVI1MZ
• .BETA.-D-GLUCOPYRANOSIDE, METHYL 6-CHLORO-6-DEOXY-
• (2S,3S,4S,5R,6R)-2-(Chloromethyl)-6-methoxy-tetrahydropyran-3,4,5-triol
• Methyl 6-chloro-6-deoxy-beta-D-glucopyranoside

• Inchi： 1S/C7H13ClO5/c1-12-7-6(11)5(10)4(9)3(2-8)13-7/h3-7,9-11H,2H2,1H3/t3-,4-,5+,6-,7-/m1/s1
• InChI Key： TZECRHYTLKLTSH-XUUWZHRGSA-N
• SMILES： ClC[C@@H]1[C@H]([C@@H]([C@H]([C@H](OC)O1)O)O)O

Computed Properties

• Exact Mass: 212.0451512g/mol
• Monoisotopic Mass: 212.0451512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 79.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds